Cas no 5694-57-5 (2-Methylidene-2H-1,3-dithiole)

• Product Name: 2-Methylidene-2H-1,3-dithiole
• CAS No: 5694-57-5
• MF: C₄H₄S₂
• MW: 116.204558372498
• CID: 2693516
• PubChem ID: 21344112
• Update Time: 2025-04-21

2-Methylidene-2H-1,3-dithiole Chemical and Physical Properties

Names and Identifiers

• 2-methylidene-1,3-dithiole
• 2-Methylidene-2H-1,3-dithiole
• DTXSID00612642
• SCHEMBL1976866
• 5694-57-5
• DTXCID50563397

• Inchi： 1S/C4H4S2/c1-4-5-2-3-6-4/h2-3H,1H2
• InChI Key： NBNMBFBYRFDTMS-UHFFFAOYSA-N
• SMILES： S1C=CSC1=C

Computed Properties

• Exact Mass: 115.97544247g/mol
• Monoisotopic Mass: 115.97544247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithioles 1,3-dithioles